4-(4-chlorobenzyl)-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-5-ol

• Molecular Formula: C17H14ClFN2O
• Molecular Weight: 316.8 g/mol
• IUPAC Name: 4-[(4-chlorophenyl)methyl]-2-(4-fluorophenyl)-5-methyl-1H-pyrazol-3-one
• InChI: InChI=1S/C17H14ClFN2O/c1-11-16(10-12-2-4-13(18)5-3-12)17(22)21(20-11)15-8-6-14(19)7-9-15/h2-9,20H,10H2,1H3
• InChI Key: UFVYZCLSYOVFKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1)C2=CC=C(C=C2)F)CC3=CC=C(C=C3)Cl

Description

4-(4-Chlorobenzyl)-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-5-ol is a pyrazole-based compound featuring a 4-chlorobenzyl group at position 4, a 4-fluorophenyl group at position 1, and a methyl substituent at position 3.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-chlorobenzyl)-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-5-ol typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the pyrazole ring: This can be achieved by the reaction of hydrazine with a β-diketone or an α,β-unsaturated carbonyl compound under acidic or basic conditions.

Introduction of the chlorobenzyl group: This step involves the alkylation of the pyrazole ring with 4-chlorobenzyl chloride in the presence of a base such as potassium carbonate.

Introduction of the fluorophenyl group: This can be done through a nucleophilic aromatic substitution reaction where the pyrazole ring is reacted with 4-fluorobenzyl bromide.

Methylation: The final step involves the methylation of the pyrazole ring using a methylating agent such as methyl iodide.

Industrial Production Methods

In an industrial setting, the production of 4-(4-chlorobenzyl)-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-5-ol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-(4-chlorobenzyl)-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-5-ol can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorobenzyl and fluorophenyl groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium hydroxide in ethanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted pyrazoles with different functional groups.

Scientific Research Applications

4-(4-chlorobenzyl)-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-5-ol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(4-chlorobenzyl)-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-5-ol involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. For example, it could inhibit the activity of certain enzymes involved in inflammatory pathways, leading to anti-inflammatory effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Thiazole-Based Hybrids (Compounds 4 and 5)

Structural Features :
Compounds 4 (4-(4-chlorophenyl)-thiazole) and 5 (4-(4-fluorophenyl)-thiazole) are isostructural, crystallizing in the triclinic system (space group P̄1) with two independent molecules per asymmetric unit . Both exhibit near-planar conformations, except for a fluorophenyl group oriented perpendicular to the molecular plane .

Substituent Effects :

• Halogen Substitution : Replacement of chlorine (compound 4 ) with fluorine (compound 5 ) results in minimal structural adjustments, preserving isostructurality despite differences in halogen size and electronegativity .

Biological Activity :
A related thiazole derivative, 4-(4-chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole, demonstrates antimicrobial activity, suggesting the 4-chlorophenyl and 4-fluorophenyl moieties enhance bioactivity .

Compound	Substituent (Position 4)	Crystal System	Notable Activity
4	Chlorine	Triclinic (P̄1)	Antimicrobial (analog)
5	Fluorine	Triclinic (P̄1)	Structural analog

Pyrazole Derivatives

5-(4-Chlorophenyl)-1-(2,4-Dichlorophenyl)-3-Methyl-1H-Pyrazol-4-Ol () :

• Substituents : Features a 2,4-dichlorophenyl group at position 1 and a 4-chlorophenyl group at position 4.
• Structural Impact : The additional chlorine substituent increases molecular weight (353.627 g/mol) and may enhance lipophilicity compared to the target compound .

2-(4-Chlorophenyl)-4-[1-(4-Chlorophenyl)-3-Methyl-1H-Pyrazol-5-Yl]-5-Methyl-1H-Pyrazol-3(2H)-One () :

• Hybrid Structure : Combines two pyrazole rings with chlorophenyl and methyl groups.
• Crystallography: Adopts a non-planar conformation due to steric hindrance between substituents, contrasting with the near-planar thiazole hybrids .

Compound	Substituents	Molecular Weight	Structural Feature
Target	4-Cl-benzyl, 1-4-F-phenyl, 3-methyl	Not reported	Pyrazol-5-ol core
	1-(2,4-diCl-phenyl), 5-(4-Cl-phenyl), 3-methyl	353.627 g/mol	Increased lipophilicity
	Dual pyrazole rings, 4-Cl-phenyl	Not reported	Steric hindrance

Chalcone Derivatives ()

Chalcones with α,β-unsaturated ketones and halogen/methoxy substituents demonstrate structure-activity relationships (SAR) relevant to pyrazole analogs:

• Electronegativity Impact : Substitution with electronegative groups (e.g., fluorine, bromine) at para positions correlates with lower IC50 values (higher potency). For example, compound 2j (4-bromo, 4-fluoro) exhibits an IC50 of 4.703 μM, while methoxy-substituted analogs show reduced activity .
• Comparison to Pyrazoles : The target compound’s 4-fluorophenyl and 4-chlorobenzyl groups may similarly enhance bioactivity through electronegative interactions.

Chalcone	Substituents (Ring A/B)	IC50 (μM)	Key Insight
2j	4-Br (A), 4-F (B)	4.703	High potency via electronegativity
2h	4-Cl (A), 4-OCH3 (B)	13.82	Lower potency vs. 2j
Target	4-Cl-benzyl (A), 4-F-phenyl (B)	Not reported	Potential bioactivity analogy